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Compound of Interest

Compound Name: PROTAC IRAK4 degrader-6

Cat. No.: B15073259 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of PROTAC IRAK4 degrader-6. The following procedural guidance is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Compound Identification and Properties
PROTAC IRAK4 degrader-6 is a Cereblon-based proteolysis-targeting chimera (PROTAC)

designed to induce the degradation of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)[1]

[2]. IRAK4 is a critical mediator in innate immunity signaling pathways, and its degradation may

offer therapeutic benefits in autoimmune diseases, inflammation, and oncology[3].

Property Value Source

Molecular Formula C42H41F3N12O8 [2]

Molecular Weight 898.85 g/mol [2]

CAS Number 2360530-72-7 [2]

Physical Appearance Not specified (likely a solid) -

Solubility Not specified -

Note: Specific quantitative data regarding toxicity, flammability, and exposure limits for

PROTAC IRAK4 degrader-6 are not publicly available. The safety recommendations provided

below are based on the Material Safety Data Sheet (MSDS) for a structurally related
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compound, PROTAC IRAK4 degrader-8, and general best practices for handling potent

research compounds.

Personal Protective Equipment (PPE) and Handling
Extreme caution should be exercised when handling PROTAC IRAK4 degrader-6 due to its

potential biological activity. The following PPE and handling procedures are mandatory to

minimize exposure risk.

Engineering Controls:

Always handle the compound within a certified chemical fume hood or a powder containment

hood.

Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

safety goggles

Skin and Body Protection
Laboratory coat. Consider disposable sleeves

for added protection.

Respiratory Protection

Not required if handled in a fume hood. If

weighing outside of a ventilated enclosure, a

NIOSH-approved respirator with an appropriate

particulate filter is recommended.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within the fume hood by lining it with absorbent, disposable bench paper.
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Weighing: If possible, weigh the compound in a powder containment hood. If not available,

carefully weigh the required amount in the chemical fume hood on a tared weigh paper or in

a suitable container. Avoid creating dust.

Solubilization: Add the solvent to the solid compound slowly and carefully to avoid splashing.

If precipitation or phase separation occurs, sonication or gentle heating may be used to aid

dissolution[4].

Storage: Store the solid compound and stock solutions as recommended by the supplier.

Typically, stock solutions are stored at -20°C for short-term use (up to 1 month) and -80°C for

long-term storage (up to 6 months)[4].

Disposal Plan
All waste generated from handling PROTAC IRAK4 degrader-6 must be treated as hazardous

chemical waste.

Waste Segregation:

Solid Waste: Contaminated consumables such as gloves, weigh papers, pipette tips, and

bench paper should be collected in a dedicated, clearly labeled hazardous waste bag within

the fume hood.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

properly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Disposal Procedure:

Seal all waste containers securely.

Label containers clearly with "Hazardous Waste," the name of the compound ("PROTAC
IRAK4 degrader-6"), and the primary hazard (e.g., "Potent Compound," "Chemical Waste").

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EHS) department in accordance with local and federal regulations.
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Experimental Workflow for Handling PROTAC IRAK4
Degrader-6

Preparation

Compound Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare Fume Hood Workspace

Weigh Compound in Fume Hood

Solubilize Compound

Perform Experiment

Segregate Solid and Liquid Waste

Decontaminate Workspace

Doff PPE

Dispose of Waste via EHS

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15073259?utm_src=pdf-body
https://www.benchchem.com/product/b15073259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling of PROTAC IRAK4 degrader-6.

IRAK4 Signaling and PROTAC Mechanism of Action
PROTAC IRAK4 degrader-6 functions by inducing the degradation of the IRAK4 protein.

IRAK4 is a key kinase in the signaling pathways initiated by Toll-like receptors (TLRs) and

Interleukin-1 receptors (IL-1Rs)[3][5]. These pathways are central to the innate immune

response and can become overactive in various inflammatory diseases. The PROTAC

molecule itself is heterobifunctional, with one end binding to IRAK4 and the other recruiting an

E3 ubiquitin ligase, in this case, Cereblon[2]. This proximity leads to the ubiquitination of

IRAK4, marking it for degradation by the proteasome[3]. By removing the entire IRAK4 protein,

both its kinase and scaffolding functions are eliminated, potentially offering a more profound

therapeutic effect than traditional kinase inhibitors[5][6].
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Caption: Mechanism of action for PROTAC IRAK4 degrader-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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